Tiludronic Acid Disodium Salt
Tiludronic Acid Disodium Salt
Tiludronate Disodium is the disodium salt form of tiludronate, a first-generation, non-nitrogenous bisphosphonate analogue of endogenous pyrophosphate. Tiludronate adsorbs to hydroxyapatite cells, and although the exact mechanism through which this bisphosphonate exerts its effect has yet to be fully elucidated, tiludronate appears to inhibit protein-tyrosine-phosphatase (PTP) in osteoclasts, thereby disrupting the cytoskeletal ring structure and suppressing the bone resorbing activity of osteoclasts. In addition, tiludronate appears to inhibit the vacuolar-type proton ATPase (V-ATPase) in osteoclasts. Altogether, this may reduce the number of osteoclasts, inhibit abnormal bone resorption and reduce bone turnover.
Brand Name:
Vulcanchem
CAS No.:
149845-07-8
VCID:
VC0015491
InChI:
InChI=1S/C7H9ClO6P2S.2Na/c8-5-1-3-6(4-2-5)17-7(15(9,10)11)16(12,13)14;;/h1-4,7H,(H2,9,10,11)(H2,12,13,14);;/q;2*+1/p-2
SMILES:
C1=CC(=CC=C1SC(P(=O)(O)[O-])P(=O)(O)[O-])Cl.[Na+].[Na+]
Molecular Formula:
C7H7ClNa2O6P2S
Molecular Weight:
362.57 g/mol
Tiludronic Acid Disodium Salt
CAS No.: 149845-07-8
Reference Standards
VCID: VC0015491
Molecular Formula: C7H7ClNa2O6P2S
Molecular Weight: 362.57 g/mol
| CAS No. | 149845-07-8 |
|---|---|
| Product Name | Tiludronic Acid Disodium Salt |
| Molecular Formula | C7H7ClNa2O6P2S |
| Molecular Weight | 362.57 g/mol |
| IUPAC Name | disodium;[(4-chlorophenyl)sulfanyl-[hydroxy(oxido)phosphoryl]methyl]-hydroxyphosphinate |
| Standard InChI | InChI=1S/C7H9ClO6P2S.2Na/c8-5-1-3-6(4-2-5)17-7(15(9,10)11)16(12,13)14;;/h1-4,7H,(H2,9,10,11)(H2,12,13,14);;/q;2*+1/p-2 |
| Standard InChIKey | SKUHWSDHMJMHIW-UHFFFAOYSA-L |
| SMILES | C1=CC(=CC=C1SC(P(=O)(O)[O-])P(=O)(O)[O-])Cl.[Na+].[Na+] |
| Canonical SMILES | C1=CC(=CC=C1SC(P(=O)(O)[O-])P(=O)(O)[O-])Cl.[Na+].[Na+] |
| Description | Tiludronate Disodium is the disodium salt form of tiludronate, a first-generation, non-nitrogenous bisphosphonate analogue of endogenous pyrophosphate. Tiludronate adsorbs to hydroxyapatite cells, and although the exact mechanism through which this bisphosphonate exerts its effect has yet to be fully elucidated, tiludronate appears to inhibit protein-tyrosine-phosphatase (PTP) in osteoclasts, thereby disrupting the cytoskeletal ring structure and suppressing the bone resorbing activity of osteoclasts. In addition, tiludronate appears to inhibit the vacuolar-type proton ATPase (V-ATPase) in osteoclasts. Altogether, this may reduce the number of osteoclasts, inhibit abnormal bone resorption and reduce bone turnover. |
| Related CAS | 89987-06-4 (Parent) |
| Synonyms | (4-chlorophenyl)thiomethylene bisphosphonic acid (chloro-4-phenyl)thiomethylene biphosphonate (chloro-4-phenyl)thiomethylene bisphosphonate Cl2SMBP Skelid tiludronate tiludronate disodium tiludronic acid |
| Reference | 1:Vet Rec. 2015 Oct 24;177(16):423-4. doi: 10.1136/vr.h5621. Licence variations regarding tiludronate disodium.Gourlay J, PMID: 26494897 DOI: 10.1136/vr.h5621 |
| PubChem Compound | 60936 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume